Cas no 29578-05-0 (Methylglycine Diacetic Acid)

• Product Name: Methylglycine Diacetic Acid
• CAS No: 29578-05-0
• MF: C₇H₁₁NO₆
• MW: 205.165342569351
• CID: 257037
• PubChem ID: 18656106
• Update Time: 2025-05-20

Methylglycine Diacetic Acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N,N-bis(carboxymethyl)-
• 2-Methyl-2,2',2''-nitrilotriacetic acid
• Alanine,N,N-bis(carboxymethyl)-, L- (8CI)
• L-a-Alanine-N,N-diacetic acid
• L-Alanine-N,N-di(acetic acid)
• Methylglycine diacetic acid
• MGDA
• N,N-Biscarboxymethyl-L-alanine
• Trilon ES
• Trilon ES 9644
• Trilon MX
• starbld0026754
• SCHEMBL22120
• (S)-2,2'-((1-Carboxyethyl)azanediyl)diacetic acid
• N,N-Bis(carboxymethyl)-L-alanine
• DTXSID301339996
• 29578-05-0
• Methylglycine Diacetic Acid

• Inchi： 1S/C7H11NO6/c1-4(7(13)14)8(2-5(9)10)3-6(11)12/h4H,2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t4-/m0/s1
• InChI Key： CIEZZGWIJBXOTE-BYPYZUCNSA-N
• SMILES： OC([C@H](C)N(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 205.05863
• Monoisotopic Mass: 205.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methylglycine Diacetic Acid

Methylglycine Diacetic Acid (CAS No. 29578-05-0): A Versatile Compound in Modern Chemical and Biomedical Research

Methylglycine diacetic acid, a compound with the chemical formula C₄H₇NO₄ and the CAS number 29578-05-0, has garnered significant attention in recent years due to its diverse applications in chemical synthesis, biomedical research, and industrial processes. This compound, often referred to by its systematic name methylglycine diacetic acid, is a derivative of glycine and exhibits unique properties that make it valuable in various scientific and technological fields.

The molecular structure of methylglycine diacetic acid consists of a central glycine backbone with two carboxylic acid groups attached to the methyl group. This structural configuration imparts a high degree of reactivity, making it an excellent chelating agent and a precursor for the synthesis of more complex molecules. The presence of both carboxylic acid functionalities allows for multiple reaction pathways, including esterification, amidation, and condensation reactions, which are pivotal in pharmaceutical and agrochemical manufacturing.

In the realm of biomedical research, methylglycine diacetic acid has been explored for its potential role in drug development and biomaterial design. Its ability to form stable complexes with metal ions has opened up avenues for applications in targeted drug delivery systems. For instance, studies have demonstrated its efficacy in creating metal-organic frameworks (MOFs) that can encapsulate therapeutic agents, enhancing their bioavailability and reducing side effects. The compound's biocompatibility and low toxicity profile make it an attractive candidate for biomedical applications.

Recent advancements in the field have highlighted the use of methylglycine diacetic acid as a building block for synthesizing novel biomaterials. These materials are particularly relevant in tissue engineering and regenerative medicine, where precise control over molecular architecture is crucial. The compound's ability to cross-link with other biomolecules via its carboxylic acid groups has been leveraged to create hydrogels with tunable mechanical properties. Such hydrogels are being investigated for their potential use as scaffolds for cell culture and as vehicles for delivering growth factors and cytokines.

The industrial significance of methylglycine diacetic acid extends beyond biomedicine. In chemical synthesis, it serves as a key intermediate in the production of various specialty chemicals. Its derivatives are used in the manufacture of surfactants, corrosion inhibitors, and polymer additives. The compound's reactivity also makes it valuable in catalytic processes, where it can act as a ligand or co-catalyst to enhance reaction efficiencies. This versatility has positioned methylglycine diacetic acid as a cornerstone in industrial chemistry.

Environmental applications of methylglycine diacetic acid are also emerging as areas of interest. Researchers have begun exploring its potential as an eco-friendly corrosion inhibitor for industrial equipment exposed to harsh conditions. The compound's ability to form protective layers on metal surfaces not only prevents degradation but also reduces maintenance costs associated with corrosion-related failures. Additionally, its biodegradability makes it an environmentally sustainable alternative to traditional synthetic inhibitors.

The future prospects of methylglycine diacetic acid are vast and multifaceted. Ongoing research is focusing on expanding its utility in green chemistry initiatives by developing more sustainable synthetic routes and exploring new applications in renewable energy storage systems. The compound's role as a precursor for high-performance materials is particularly promising, given the growing demand for advanced materials in electronics and energy storage technologies.

In conclusion, Methylglycine Diacetic Acid (CAS No. 29578-05-0) is a highly versatile compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceuticals, biomaterials, industrial chemistry, and environmental science. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is expected to grow even further, solidifying its place as a cornerstone of modern chemical innovation.